Cas no 1027408-37-2 (tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate)
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(4-aminobutyl)-N-(phenylmethoxy)-, 1,1-dimethylethyl ester
- tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
-
- MDL: MFCD24468686
- Inchi: 1S/C16H26N2O3/c1-16(2,3)21-15(19)18(12-8-7-11-17)20-13-14-9-5-4-6-10-14/h4-6,9-10H,7-8,11-13,17H2,1-3H3
- InChI Key: PRQRBTJLFIMWLJ-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CCCCN)OCC1=CC=CC=C1
Computed Properties
- Exact Mass: 294.194343g/mol
- Monoisotopic Mass: 294.194343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 294.39g/mol
- XLogP3: 2.4
- Topological Polar Surface Area: 64.8Ų
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01037299-1g |
tert-Butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 1g |
¥3717.0 | 2024-04-18 | |
| Enamine | EN300-247456-0.05g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-247456-0.1g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-247456-0.25g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-247456-0.5g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 0.5g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-247456-1.0g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 1.0g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-247456-2.5g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 2.5g |
$1034.0 | 2024-06-19 | |
| Enamine | EN300-247456-5.0g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 5.0g |
$1530.0 | 2024-06-19 | |
| Enamine | EN300-247456-10.0g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 95% | 10.0g |
$2269.0 | 2024-06-19 | |
| Enamine | EN300-247456-1g |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate |
1027408-37-2 | 90% | 1g |
$528.0 | 2023-09-15 |
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
Recent Advances in the Study of 1027408-37-2 and tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
The chemical compound 1027408-37-2 and the product tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate have garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential clinical applications.
1027408-37-2, a compound with a unique molecular structure, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent research has highlighted its role in the development of protease inhibitors, which are crucial in the treatment of diseases such as HIV and hepatitis C. The compound's ability to interact with specific enzyme active sites makes it a valuable tool in medicinal chemistry.
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate, on the other hand, is a protected amino acid derivative that has been widely used in peptide synthesis. Its stability and reactivity under various conditions make it an ideal candidate for the construction of complex peptide structures. Recent studies have demonstrated its utility in the synthesis of peptide-based drugs, including those targeting cancer and autoimmune diseases.
One of the most notable advancements in this area is the development of new synthetic routes for these compounds. Researchers have optimized reaction conditions to improve yield and purity, which is critical for large-scale production. Additionally, computational modeling has been employed to predict the behavior of these compounds in biological systems, providing insights into their mechanism of action.
In terms of biological activity, preliminary studies have shown that derivatives of 1027408-37-2 exhibit promising antimicrobial and antiviral properties. These findings suggest potential applications in the treatment of infectious diseases. Similarly, tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate has been investigated for its role in enhancing the bioavailability of peptide drugs, thereby improving their therapeutic efficacy.
Despite these advancements, challenges remain in the clinical translation of these compounds. Issues such as toxicity, stability, and delivery mechanisms need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on overcoming these hurdles through the development of novel formulations and delivery systems.
In conclusion, the study of 1027408-37-2 and tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate represents a promising avenue in chemical biology and pharmaceutical research. Their unique properties and versatile applications make them valuable tools in the development of new therapeutic agents. Continued research and innovation in this field are expected to yield significant breakthroughs in the near future.
1027408-37-2 (tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)